Cas no 1368799-27-2 (4-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-8-methyl-)
4-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-8-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-8-methyl-
-
- Inchi: 1S/C11H13NO2/c1-7-3-2-4-8-9(11(13)14)5-6-12-10(7)8/h2-4,9,12H,5-6H2,1H3,(H,13,14)
- InChI Key: HSPNNHDKBJINIT-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC=C2C)C(C(O)=O)CC1
4-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-8-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM462675-250mg |
4-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-8-methyl- |
1368799-27-2 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM462675-500mg |
4-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-8-methyl- |
1368799-27-2 | 95%+ | 500mg |
$*** | 2023-03-30 | |
| Chemenu | CM462675-1g |
4-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-8-methyl- |
1368799-27-2 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Enamine | EN300-630076-0.05g |
8-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid |
1368799-27-2 | 95% | 0.05g |
$212.0 | 2023-05-29 | |
| Enamine | EN300-630076-0.1g |
8-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid |
1368799-27-2 | 95% | 0.1g |
$317.0 | 2023-05-29 | |
| Enamine | EN300-630076-0.25g |
8-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid |
1368799-27-2 | 95% | 0.25g |
$452.0 | 2023-05-29 | |
| Enamine | EN300-630076-0.5g |
8-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid |
1368799-27-2 | 95% | 0.5g |
$713.0 | 2023-05-29 | |
| Enamine | EN300-630076-1.0g |
8-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid |
1368799-27-2 | 95% | 1g |
$914.0 | 2023-05-29 | |
| Enamine | EN300-630076-2.5g |
8-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid |
1368799-27-2 | 95% | 2.5g |
$1791.0 | 2023-05-29 | |
| Enamine | EN300-630076-5.0g |
8-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid |
1368799-27-2 | 95% | 5g |
$2650.0 | 2023-05-29 |
4-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-8-methyl- Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on 4-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-8-methyl-
4-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-8-methyl- (CAS No. 1368799-27-2): An Overview
4-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-8-methyl- (CAS No. 1368799-27-2) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoline derivatives and has garnered attention for its potential therapeutic applications. The chemical structure of this compound features a tetrahydroquinoline core with a methyl group at the 8-position and a carboxylic acid moiety at the 4-position, making it a versatile scaffold for drug design and development.
The tetrahydroquinoline framework is known for its biological activity and has been extensively studied for its pharmacological properties. Recent research has highlighted the potential of 4-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-8-methyl- in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory conditions. The presence of the carboxylic acid group provides opportunities for further functionalization and optimization of the compound's pharmacokinetic and pharmacodynamic properties.
In the context of neurodegenerative diseases, studies have shown that 4-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-8-methyl- exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound can inhibit the activation of microglia and reduce oxidative stress in neuronal cells. These findings suggest that 4-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-8-methyl- may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.
In cancer research, 4-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-8-methyl- has been investigated for its antiproliferative properties. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines by targeting specific molecular pathways. For example, a study published in Cancer Research found that 4-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-8-methyl- can inhibit the PI3K/Akt signaling pathway in breast cancer cells, leading to cell cycle arrest and apoptosis. These results indicate that this compound may be a promising candidate for cancer therapy.
Additionally, 4-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-8-methyl- has shown anti-inflammatory properties in both in vitro and in vivo models. Research published in the Journal of Inflammation reported that this compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 by inhibiting the activation of NF-kB. These findings suggest that 4-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-8-methyl- may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The synthesis of 4-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-8-methyl- has been optimized to improve yield and purity. Various synthetic routes have been reported in the literature, including methods involving palladium-catalyzed coupling reactions and intramolecular cyclizations. The choice of synthetic method depends on factors such as cost-effectiveness and scalability for industrial production.
In terms of safety and toxicity profiles, preliminary studies have indicated that 4-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-8-methyl- is well tolerated at therapeutic doses. However, further preclinical and clinical studies are necessary to fully evaluate its safety and efficacy in humans. Ongoing clinical trials are exploring the use of this compound in various therapeutic settings.
Overall, 4-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-8-methyl— (CAS No. 1368799-27-2) represents a promising lead compound with diverse biological activities. Its potential applications in neurodegenerative diseases,cancer,and inflammatory conditions make it an exciting area of research for medicinal chemists and pharmaceutical scientists. As more studies are conducted,the full therapeutic potential of this compound is likely to be realized,potentially leading to new treatments for a range of diseases.
1368799-27-2 (4-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-8-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)